2-(1-Ethoxypiperidin-4-yl)acetic acid hydrochloride

• IUPAC Name: 2-(1-ethoxypiperidin-4-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C9H17NO3.ClH/c1-2-13-10-5-3-8(4-6-10)7-9(11)12;/h8H,2-7H2,1H3,(H,11,12);1H
• InChI Key: IVBBIBCKFSELBZ-UHFFFAOYSA-N
• Canonical SMILES: CCON1CCC(CC1)CC(=O)O.Cl
• Molecular Formula: C9H18ClNO3
• Molecular Weight: 223.70 g/mol

Description

“2-(1-Ethoxypiperidin-4-yl)acetic acid hydrochloride” is a chemical compound with the CAS Number: 1909337-83-2. It has a molecular weight of 223.7. The IUPAC name for this compound is 2-(1-ethoxypiperidin-4-yl)acetic acid hydrochloride. The compound is usually stored at room temperature and it appears as a powder.

Molecular Structure Analysis

The InChI code for “2-(1-Ethoxypiperidin-4-yl)acetic acid hydrochloride” is 1S/C9H17NO3.ClH/c1-2-13-10-5-3-8(4-6-10)7-9(11)12;/h8H,2-7H2,1H3,(H,11,12);1H. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

The physical form of “2-(1-Ethoxypiperidin-4-yl)acetic acid hydrochloride” is a powder. It has a molecular weight of 223.7. The compound is usually stored at room temperature.

Scientific Research Applications

Synthesis and Catalysis

Research has explored environmentally benign synthesis methods, such as the TEMPO-catalyzed oxidation system, which demonstrates the importance of developing sustainable chemical processes. This research highlights the synthesis of complex organic molecules under mild conditions, potentially offering pathways for synthesizing or modifying compounds like "2-(1-Ethoxypiperidin-4-yl)acetic acid hydrochloride" (Xiao-Qiang Li & Chi Zhang, 2009).

Pharmaceutical Applications

The synthesis of potential anticancer agents shows the role of complex organic molecules in drug development. The detailed synthesis processes and biological evaluation highlight the potential medicinal applications of synthesized compounds, providing a foundation for future research on related compounds (C. Temple et al., 1983).

Bioconjugation and Material Science

The development of heterobifunctional cross-linking reagents for coupling peptides to liposomes illustrates the intersection of organic synthesis and materials science. This research emphasizes the design and synthesis of molecules for specific applications, such as vaccine development or targeted drug delivery (B. Frisch, C. Boeckler, & F. Schuber, 1996).

Chiral Auxiliary and Derivatizing Agents

Investigations into chiral auxiliary compounds, such as hydroxyphosphinylacetic acid derivatives, underscore the significance of chirality in organic synthesis. These studies provide insights into the synthesis and application of chiral compounds, which could be relevant for the enantioselective synthesis or separation of "2-(1-Ethoxypiperidin-4-yl)acetic acid hydrochloride" and its derivatives (P. Majewska, 2019).

Safety and Hazards

The safety information for “2-(1-Ethoxypiperidin-4-yl)acetic acid hydrochloride” indicates that it should be stored in a well-ventilated place and kept tightly closed. It’s also recommended to keep it in its original container.